

lenvatinib biomarkers for treatment response prediction

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Lenvatinib

CAS No.: 417716-92-8

Cat. No.: S532763

[Get Quote](#)

Clinically Relevant Biomarkers for Lenvatinib Response

The table below summarizes key biomarkers applied in clinical practice or identified as highly relevant for predicting response to **lenvatinib** in Hepatocellular Carcinoma (HCC). These are primarily based on retrospective studies [1].

Biomarker Category	Specific Biomarker(s)	Clinical Utility & Association	Example Cut-off / Assessment Time
Serum Tumor Marker	Alpha-fetoprotein (AFP)	Early reduction post-treatment associated with better response [1].	200 ng/mL; assessment from baseline to 1 month [1].
Liver Function & Nutrition	Albumin-Bilirubin (ALBI) Score	Assesses liver function reserve; lower scores (better function) predict longer survival [1].	ALBI score: -2.44; assessment at 6 months [1].

Biomarker Category	Specific Biomarker(s)	Clinical Utility & Association	Example Cut-off / Assessment Time
Systemic Inflammation	Neutrophil-to-Lymphocyte Ratio (NLR)	Lower baseline values and early reduction post-treatment correlate with improved survival [1].	NLR: 2.47; assessment at 100, 200, and 300 days [1].
Systemic Inflammation	Platelet-to-Lymphocyte Ratio (PLR)	Lower baseline values are associated with better treatment outcomes [1].	PLR: 150; assessment at 100, 200, and 300 days [1].
Systemic Inflammation	C-reactive Protein (CRP) / CRP-to-Albumin Ratio (CAR)	Lower baseline levels correlate with improved survival [1].	CAR: 0.108; assessment at 4 or 12 weeks [1].
Body Composition	Psoas Muscle Mass Index (PMI)	Higher muscle mass (lower sarcopenia) is associated with better outcomes [1].	Male: 5.66 cm ² /m ² ; Female: 4.61 cm ² /m ² [1].

Emerging and Exploratory Biomarkers

The table below lists biomarkers that are currently under investigation. These show promise but require further validation before clinical application [2] [3] [4].

Biomarker Category	Specific Biomarker(s)	Potential Predictive Value
Serum Growth Factors	FGF19, FGF21, FGF23	Early increases in FGF19/FGF23 post-lenvatinib may correlate with tumor response. High baseline FGF21 may predict longer OS with lenvatinib vs. sorafenib [4].
Serum Growth Factors	VEGF, ANG2 (Angiopoietin-2)	Higher baseline levels are prognostic for shorter Overall Survival (OS) in HCC patients [4].

Biomarker Category	Specific Biomarker(s)	Potential Predictive Value
Gene Expression Signatures	Lenvatinib Resistance-Related Genes (e.g., ALPK3, SLC2A2, CTSV, PFKFB4)	A signature of four genes can stratify patients into high- and low-risk groups. High-risk is linked to aggressive tumor features and treatment resistance [3].
Genetic Alterations	TP53 mutations	High-risk patients (per the gene signature above) show a predisposition for TP53 mutations, which is associated with a worse prognosis [3].
Molecular Subtypes	VEGF/FGF-enriched tumor group	Patients with tumors enriched in VEGF/FGF pathway gene expression showed improved OS with lenvatinib compared to an intermediate expression group [4].

Experimental Protocols for Key Biomarker Analyses

Here are detailed methodologies for some of the key experiments cited in the research.


Protocol: Serum Biomarker Analysis via ELISA

This protocol is based on the analysis performed in the REFLECT trial to measure pharmacodynamic changes in serum biomarkers [4].

- **Sample Collection:** Collect patient serum samples at baseline, on Cycle 1 Day 15, and on Day 1 of Cycles 2, 3, and 4.
- **Sample Storage:** Store samples at -20°C or below until assayed.
- **Biomarker Assay:** Perform enzyme-linked immunosorbent assays (ELISAs) for target biomarkers such as **VEGF, ANG2, FGF19, FGF21, and FGF23** following the manufacturer's instructions for the commercial kits.
- **Data Analysis:** Analyze the changes in biomarker levels from baseline. In the REFLECT study, responders to **lenvatinib** showed significantly greater increases in FGF19 and FGF23 at Cycle 4, Day 1 compared to non-responders [4].

Protocol: Developing a **Lenvatinib Resistance-Related Gene Signature**

This workflow describes the computational process for identifying and validating a gene signature associated with **lenvatinib** resistance, as outlined in a 2025 study [3].



[Click to download full resolution via product page](#)

Frequently Asked Questions (FAQs)


Q1: Are there any validated biomarkers to select patients for lenvatinib plus pembrolizumab therapy in cancers other than HCC? A1: In a study on advanced endometrial carcinoma, common biomarkers like **T-cell–inflamed gene expression profile (TcellinfGEP)** and **tumor mutational burden (TMB)** were **not** predictive of response to the **lenvatinib** plus pembrolizumab combination. The study concluded that these biomarkers should not be used for patient selection in this context, and efficacy was observed regardless of biomarker status [5].

Q2: What is a common challenge when investigating biomarkers for lenvatinib in HCC? A2: A major challenge is the **molecular heterogeneity** of HCC. Furthermore, advanced disease is often diagnosed radiologically without a biopsy, leading to a **paucity of available tumor tissue** for analysis. This has shifted significant biomarker discovery efforts towards using **serum biomarkers** [4].

Q3: How can a high-risk score from a lenvatinib resistance gene signature inform clinical practice? A3: Patients stratified into the high-risk group by a 4-gene signature (ALPK3, SLC2A2, CTSV, PFKFB4) were characterized by a higher likelihood of **TP53 mutations, aggressive tumor features, and resistance to various treatments**, including chemotherapy and transcatheter arterial chemoembolization (TACE). This suggests the signature could help guide more personalized treatment plans by identifying patients who may not respond well to standard therapies [3].

Experimental Workflow for Biomarker Analysis

The following diagram outlines a generalized workflow for integrating biomarker analysis into a clinical study of **lenvatinib**, synthesizing common elements from the reviewed literature.



Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Predictive value of biomarkers for lenvatinib in ... [pmc.ncbi.nlm.nih.gov]
2. value of Predictive for biomarkers in hepatocellular... lenvatinib [pubmed.ncbi.nlm.nih.gov]
3. Identification and validation of a lenvatinib resistance-related ... [bmcgastroenterol.biomedcentral.com]
4. Pharmacodynamic Biomarkers Predictive of Survival ... [pmc.ncbi.nlm.nih.gov]
5. Evaluation of potential biomarkers for lenvatinib plus ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [lenvatinib biomarkers for treatment response prediction].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b532763#lenvatinib-biomarkers-for-treatment-response-prediction>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com